Cas no 114064-27-6 (Benzene, chlorotrimethyl-)

• Product Name: Benzene, chlorotrimethyl-
• CAS No: 114064-27-6
• MF: C₉H₁₁Cl
• MW: 154.636641740799
• CID: 1202044
• PubChem ID: 12408996
• Update Time: 2025-04-20

Benzene, chlorotrimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, chlorotrimethyl-
• 1-chloro-2,3,4-trimethylbenzene
• 114064-27-6
• SCHEMBL5734545
• chlorotrimethylbenzene
• DTXSID80496902
• DB-238232
• 65235-47-4

• Inchi： 1S/C9H11Cl/c1-6-4-5-9(10)8(3)7(6)2/h4-5H,1-3H3
• InChI Key： UPLGVQNVJNEYEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 154.0549280g/mol
• Monoisotopic Mass: 154.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes